Cas no 341027-23-4 (tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate)

• Product Name: tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate
• CAS No: 341027-23-4
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• MDL: MFCD34600400
• CID: 5615688
• PubChem ID: 165756065
• Update Time: 2025-10-21

tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33379330
• 341027-23-4
• tert-butyl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate
• tert-butyl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1- methyl-1H-imidazole-2-carboxylate
• 1H-Imidazole-2-carboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-1-methyl-1H-imidazole-2-carboxylate
• tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate

• MDL： MFCD34600400
• Inchi： 1S/C24H25N3O4/c1-24(2,3)31-22(28)21-25-20(13-27(21)4)26-23(29)30-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-13,19H,14H2,1-4H3,(H,26,29)
• InChI Key： DQLAWYATGNCBJQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)C(C(=O)OC(C)(C)C)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.99±0.70(Predicted)

Additional information on tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate

Comprehensive Overview of tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 341027-23-4)

The compound tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 341027-23-4) is a highly specialized chemical intermediate widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and tert-butyl protecting groups, makes it invaluable for constructing complex molecules, particularly in drug discovery and bioconjugation applications. Researchers frequently search for "Fmoc-protected imidazole derivatives" or "CAS 341027-23-4 applications," reflecting its relevance in modern organic chemistry.

In recent years, the demand for peptide-based therapeutics and small-molecule inhibitors has surged, driven by advancements in oncology and immunology. This compound’s role as a building block for imidazole-containing drugs aligns with trends in targeting protein-protein interactions and enzyme modulation. Its tert-butyl ester moiety ensures stability during synthetic processes, while the Fmoc group facilitates selective deprotection—a feature often queried in searches like "how to remove Fmoc group under mild conditions." Such properties underscore its utility in automated solid-phase peptide synthesis (SPPS), a technique dominating academic and industrial labs.

From a synthetic chemistry perspective, 341027-23-4 exemplifies the convergence of protecting group strategies and heterocyclic chemistry. The imidazole core is pivotal in designing kinase inhibitors and GPCR ligands, topics frequently explored in medicinal chemistry forums. Users often inquire about "imidazole carboxylate derivatives in drug design" or "tert-butyl protection advantages," highlighting the compound’s technical significance. Notably, its compatibility with green chemistry principles—such as reduced solvent use in SPPS—resonates with sustainability-focused research.

Analytical characterization of tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate typically involves HPLC, NMR, and mass spectrometry, ensuring purity for critical applications. Discussions around "CAS 341027-23-4 purity standards" or "NMR peaks for Fmoc-imidazole derivatives" are common among quality control specialists. Furthermore, its storage stability (-20°C under inert atmosphere) and handling protocols are frequently addressed in technical FAQs, catering to laboratory safety concerns.

Beyond pharmaceuticals, this compound’s adaptability extends to material science, where imidazole motifs contribute to coordination polymers and catalysts. Searches like "imidazole carboxylates in metal-organic frameworks" reflect interdisciplinary interest. As the scientific community prioritizes high-throughput screening and fragment-based drug discovery, 341027-23-4 remains a cornerstone for innovators seeking to balance molecular complexity with synthetic efficiency.

In summary, tert-butyl 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 341027-23-4) bridges fundamental chemistry and cutting-edge applications. Its dual-protection design addresses contemporary challenges in peptide synthesis and drug development, while its analytical and stability profiles meet rigorous industrial standards. By integrating user-centric queries—such as "best practices for Fmoc deprotection"—this overview emphasizes both the compound’s versatility and its alignment with evolving scientific priorities.